N-(3-fluoropropyl)paroxetine
N-(3-fluoropropyl)paroxetine
Brand Name:
Vulcanchem
CAS No.:
138135-14-5
VCID:
VC0159621
InChI:
InChI=1S/C22H25F2NO3/c23-9-1-10-25-11-8-20(16-2-4-18(24)5-3-16)17(13-25)14-26-19-6-7-21-22(12-19)28-15-27-21/h2-7,12,17,20H,1,8-11,13-15H2/t17-,20-/m0/s1
SMILES:
C1CN(CC(C1C2=CC=C(C=C2)F)COC3=CC4=C(C=C3)OCO4)CCCF
Molecular Formula:
C22H25F2NO3
Molecular Weight:
389.4 g/mol
N-(3-fluoropropyl)paroxetine
CAS No.: 138135-14-5
Main Products
VCID: VC0159621
Molecular Formula: C22H25F2NO3
Molecular Weight: 389.4 g/mol
| CAS No. | 138135-14-5 |
|---|---|
| Product Name | N-(3-fluoropropyl)paroxetine |
| Molecular Formula | C22H25F2NO3 |
| Molecular Weight | 389.4 g/mol |
| IUPAC Name | (3S,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-4-(4-fluorophenyl)-1-(3-fluoropropyl)piperidine |
| Standard InChI | InChI=1S/C22H25F2NO3/c23-9-1-10-25-11-8-20(16-2-4-18(24)5-3-16)17(13-25)14-26-19-6-7-21-22(12-19)28-15-27-21/h2-7,12,17,20H,1,8-11,13-15H2/t17-,20-/m0/s1 |
| Standard InChIKey | FUCBTTRMHIHFNU-PXNSSMCTSA-N |
| Isomeric SMILES | C1CN(C[C@H]([C@@H]1C2=CC=C(C=C2)F)COC3=CC4=C(C=C3)OCO4)CCCF |
| SMILES | C1CN(CC(C1C2=CC=C(C=C2)F)COC3=CC4=C(C=C3)OCO4)CCCF |
| Canonical SMILES | C1CN(CC(C1C2=CC=C(C=C2)F)COC3=CC4=C(C=C3)OCO4)CCCF |
| Synonyms | 3-NFPP N-(3-(18F)fluoropropyl)paroxetine N-(3-fluoropropyl)paroxetine N-(3-fluoropropyl)paroxetine, 18F isome |
| PubChem Compound | 132124 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume